Cas no 1256255-84-1 (7-FLUORO-6-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3,4-DIHYDRO-2H-BENZO[B][1,4]OXAZINE)

7-FLUORO-6-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3,4-DIHYDRO-2H-BENZO[B][1,4]OXAZINE structure
1256255-84-1 structure
Product Name:7-FLUORO-6-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3,4-DIHYDRO-2H-BENZO[B][1,4]OXAZINE
CAS No:1256255-84-1
MF:C14H19BFNO3
MW:279.11496758461
MDL:MFCD18383445
CID:1006030
PubChem ID:59578566
Update Time:2025-04-20

7-FLUORO-6-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3,4-DIHYDRO-2H-BENZO[B][1,4]OXAZINE Chemical and Physical Properties

Names and Identifiers

    • 7-FLUORO-6-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3,4-DIHYDRO-2H-BENZO[B][1,4]OXAZINE
    • 7-Fluoro-3,4-dihydro-2H-1,4-benzoxazine-6-boronic acid pinacol ester
    • SCHEMBL13035936
    • DB-095665
    • (7-FLUORO-3,4-DIHYDRO-2H-BENZO[B][1,4]OXAZIN-6-YL)BORONIC ACID PINACOL ESTER
    • 1256255-84-1
    • A1-23725
    • AKOS027254311
    • 7-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-1,4-benzoxazine
    • AS-43392
    • OISLTYSRSUFGPW-UHFFFAOYSA-N
    • MFCD18383445
    • MDL: MFCD18383445
    • Inchi: 1S/C14H19BFNO3/c1-13(2)14(3,4)20-15(19-13)9-7-11-12(8-10(9)16)18-6-5-17-11/h7-8,17H,5-6H2,1-4H3
    • InChI Key: OISLTYSRSUFGPW-UHFFFAOYSA-N
    • SMILES: FC1C=C2C(=CC=1B1OC(C)(C)C(C)(C)O1)NCCO2

Computed Properties

  • Exact Mass: 279.1442018g/mol
  • Monoisotopic Mass: 279.1442018g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.7Ų

7-FLUORO-6-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3,4-DIHYDRO-2H-BENZO[B][1,4]OXAZINE Pricemore >>

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